Cas no 21005-48-1 (5-(2-nitroethenyl)-1H-indole)
5-(2-nitroethenyl)-1H-indole structure
Product Name:5-(2-nitroethenyl)-1H-indole
CAS No:21005-48-1
MF:C10H8N2O2
MW:188.182722091675
CID:1397493
PubChem ID:13109719
Update Time:2025-04-20
5-(2-nitroethenyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 5-(2-nitroethenyl)-
- 5-(2-nitroethenyl)-1H-indole
- DTXSID40711527
- XEFIVGQCEDZMHM-UHFFFAOYSA-N
- 21005-48-1
- 5-(2-nitro-vinyl)-1H-indole
-
- Inchi: 1S/C10H8N2O2/c13-12(14)6-4-8-1-2-10-9(7-8)3-5-11-10/h1-7,11H
- InChI Key: XEFIVGQCEDZMHM-UHFFFAOYSA-N
- SMILES: [O-][N+](C=CC1C=CC2=C(C=CN2)C=1)=O
Computed Properties
- Exact Mass: 188.05864
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 58.93
5-(2-nitroethenyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840510-1.0g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 1g |
$0.0 | 2023-06-01 | ||
| Enamine | EN300-1840510-0.05g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-0.1g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-0.25g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-0.5g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-1g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-2.5g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-5g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 5g |
$2277.0 | 2023-09-19 | ||
| Enamine | EN300-1840510-10g |
5-(2-nitroethenyl)-1H-indole |
21005-48-1 | 10g |
$3376.0 | 2023-09-19 |
5-(2-nitroethenyl)-1H-indole Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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